Cas no 83536-57-6 (pyrene-2-carbonitrile)

• Product Name: pyrene-2-carbonitrile
• CAS No: 83536-57-6
• MF: C₁₇H₉N
• MW: 227.260063886642
• CID: 1808576
• PubChem ID: 55038
• Update Time: 2025-04-21

pyrene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• pyrene-2-carbonitrile
• 83536-57-6
• PYRENECARBONITRILE
• DTXSID601003528
• 2-Cyanopyrene
• SCHEMBL5750960

• Inchi： 1S/C17H9N/c18-10-11-8-14-6-4-12-2-1-3-13-5-7-15(9-11)17(14)16(12)13/h1-9H
• InChI Key： OMIHXOAMBGZVHH-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C=CC3=CC=CC4=CC=C(C=1)C2=C34

Computed Properties

• Exact Mass: 227.073499291g/mol
• Monoisotopic Mass: 227.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8Ų